Cas no 1803771-49-4 (1,2-Dibromo-3,6-difluoro-4-iodobenzene)

• Product Name: 1,2-Dibromo-3,6-difluoro-4-iodobenzene
• CAS No: 1803771-49-4
• MF: C₆HBr₂F₂I
• MW: 397.78141951561
• CID: 4973456
• Update Time: 2025-08-04

1,2-Dibromo-3,6-difluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3,6-difluoro-4-iodobenzene

• Inchi： 1S/C6HBr2F2I/c7-4-2(9)1-3(11)6(10)5(4)8/h1H
• InChI Key： QQBLGVUXLCHBCW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1F)Br)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 1,2-Dibromo-3,6-difluoro-4-iodobenzene

1,2-Dibromo-3,6-difluoro-4-iodobenzene: A Comprehensive Overview

The compound 1,2-Dibromo-3,6-difluoro-4-iodobenzene (CAS No. 1803771-49-4) is a highly substituted aromatic compound with a unique combination of halogen substituents. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile reactivity and potential applications. The presence of bromine, fluorine, and iodine atoms at specific positions on the benzene ring imparts distinct electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of halogen substitution patterns in influencing the electronic properties of aromatic compounds. In the case of 1,2-Dibromo-3,6-difluoro-4-iodobenzene, the substitution pattern creates a highly electron-deficient aromatic system. This characteristic makes it an excellent candidate for use in electrophilic aromatic substitution reactions, where the directing effects of halogens play a crucial role. For instance, bromine atoms are meta-directing due to their strong electron-withdrawing inductive effects, while fluorine atoms exhibit a unique ortho/para-directing behavior despite their electron-withdrawing nature.

The synthesis of 1,2-Dibromo-3,6-difluoro-4-iodobenzene typically involves multi-step halogenation processes. Researchers have explored various methodologies to achieve precise control over the substitution pattern. One notable approach involves the use of directing groups to guide the placement of halogens during successive substitution reactions. For example, iodination can be selectively achieved using Sandmeyer-type reactions under specific conditions to avoid interference from other halogens already present on the ring.

Applications of 1,2-Dibromo-3,6-difluoro-4-iodobenzene span across diverse fields. In materials science, this compound has been investigated as a precursor for advanced functional materials such as organic semiconductors and optoelectronic devices. Its high electron deficiency makes it suitable for applications in organic electronics where charge transport properties are critical. Recent research has demonstrated its potential as an active layer material in field-effect transistors (FETs), showcasing its ability to facilitate efficient charge carrier mobility.

In pharmacology, 1,2-Dibromo-3,6-difluoro-4-iodobenzene has been studied as a lead compound for drug discovery efforts targeting various therapeutic areas. The presence of multiple halogen atoms provides opportunities for fine-tuning pharmacokinetic properties such as solubility and bioavailability. For instance, bromine atoms can enhance lipophilicity, while fluorine atoms can improve metabolic stability—a combination that is highly desirable in drug design.

Environmental scientists have also taken interest in this compound due to its potential role in pollution control technologies. Its ability to act as a catalyst or adsorbent in remediation processes is currently under investigation. Recent studies suggest that 1,2-Dibromo-3,6-difluoro-4-iodobenzene can facilitate the degradation of persistent organic pollutants (POPs) under specific environmental conditions.

From a sustainability perspective, researchers are exploring greener synthesis routes for 1,2-Dibromo-3,6-difluoro-4-i odobenzene to minimize environmental impact. This includes the use of microwave-assisted synthesis and catalytic systems that reduce energy consumption and hazardous byproducts. Such advancements align with global efforts to promote eco-friendly chemical processes.

In conclusion,1 ,2 -D ibrom o -3 ,6 -difl uor o -4 -i od ob enzen e stands out as a multifaceted compound with promising applications across various scientific domains. Its unique combination of halogen substituents offers unparalleled opportunities for chemical innovation while posing challenges that continue to drive cutting-edge research.